4-(Trifluoromethyl)pyridine-3-carbothioamide
Overview
Description
4-(Trifluoromethyl)pyridine-3-carbothioamide is a derivative of trifluoromethylpyridine . Trifluoromethylpyridine and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a pyridine structure in these compounds result in superior properties when compared to traditional phenyl-containing insecticides .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, such as 4-(Trifluoromethyl)pyridine-3-carbothioamide, generally involves two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of 4-(Trifluoromethyl)pyridine-3-carbothioamide is characterized by the presence of a trifluoromethyl group and a pyridine ring . The empirical formula of this compound is C6H4F3N .Scientific Research Applications
Metalation Reactions
This compound is used in the preparation of (trifluoromethyl)pyridyllithiums through metalation reactions, which are fundamental steps in many synthetic processes .
Synthesis of Metal-Organic Frameworks (MOFs)
MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. They are utilized in various fields such as storage, separation, and catalysis .
Insecticide Development
The structure of 4-(Trifluoromethyl)pyridine is found in some insecticides, such as Sulfoxaflor , which targets pests that feed on sap .
Pharmaceutical Applications
Compounds containing the TFMP sub-structure are being explored for use as antivirals or antitumor agents, with several currently undergoing clinical trials .
Catalytic Ligand for Organic Synthesis
It acts as a catalytic ligand for the regioselective preparation of compounds through various organic synthesis reactions .
Cyclocondensation Reactions
This compound is used as a building block in cyclocondensation reactions, which are crucial for creating cyclic compounds that are often found in pharmaceuticals .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that this compound is a derivative of pyridines , which are often used in the synthesis of pharmaceuticals and agrochemicals .
Mode of Action
Trifluoromethylpyridines, a group to which this compound belongs, are known to have unique physicochemical properties due to the combination of the fluorine atom and the characteristics of the pyridine moiety . These properties can influence their interaction with biological targets.
Result of Action
Compounds containing the trifluoromethyl group are often used in the development of agrochemicals and pharmaceuticals , suggesting they may have significant biological activity.
properties
IUPAC Name |
4-(trifluoromethyl)pyridine-3-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3N2S/c8-7(9,10)5-1-2-12-3-4(5)6(11)13/h1-3H,(H2,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOPAEPDXFOSQMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C(F)(F)F)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70380644 |
Source
|
| Record name | 4-(Trifluoromethyl)pyridine-3-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70380644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Trifluoromethyl)pyridine-3-carbothioamide | |
CAS RN |
158063-54-8 |
Source
|
| Record name | 4-(Trifluoromethyl)pyridine-3-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70380644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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